sekothrixide
sekothrixide
Brand Name:
Vulcanchem
CAS No.:
139182-77-7
VCID:
VC0154936
InChI:
InChI=1S/C28H50O6/c1-9-23(29)20(6)27(32)22(8)28(33)21(7)25-11-10-16(2)12-17(3)13-18(4)14-19(5)24(30)15-26(31)34-25/h10,17-23,25,27-29,32-33H,9,11-15H2,1-8H3/b16-10-
SMILES:
CCC(C(C)C(C(C)C(C(C)C1CC=C(CC(CC(CC(C(=O)CC(=O)O1)C)C)C)C)O)O)O
Molecular Formula:
C28H50O6
Molecular Weight:
482.7 g/mol
sekothrixide
CAS No.: 139182-77-7
Main Products
VCID: VC0154936
Molecular Formula: C28H50O6
Molecular Weight: 482.7 g/mol
| CAS No. | 139182-77-7 |
|---|---|
| Product Name | sekothrixide |
| Molecular Formula | C28H50O6 |
| Molecular Weight | 482.7 g/mol |
| IUPAC Name | (11Z)-5,7,9,11-tetramethyl-14-(3,5,7-trihydroxy-4,6-dimethylnonan-2-yl)-1-oxacyclotetradec-11-ene-2,4-dione |
| Standard InChI | InChI=1S/C28H50O6/c1-9-23(29)20(6)27(32)22(8)28(33)21(7)25-11-10-16(2)12-17(3)13-18(4)14-19(5)24(30)15-26(31)34-25/h10,17-23,25,27-29,32-33H,9,11-15H2,1-8H3/b16-10- |
| Standard InChIKey | KJKRQOTYPMAJRP-YBEGLDIGSA-N |
| Isomeric SMILES | CCC(C(C)C(C(C)C(C(C)C1C/C=C(\CC(CC(CC(C(=O)CC(=O)O1)C)C)C)/C)O)O)O |
| SMILES | CCC(C(C)C(C(C)C(C(C)C1CC=C(CC(CC(CC(C(=O)CC(=O)O1)C)C)C)C)O)O)O |
| Canonical SMILES | CCC(C(C)C(C(C)C(C(C)C1CC=C(CC(CC(CC(C(=O)CC(=O)O1)C)C)C)C)O)O)O |
| Synonyms | sekothrixide |
| PubChem Compound | 6439419 |
| Last Modified | Nov 11 2021 |
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